Cas no 1820615-27-7 (hydrochloride)
hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- hydrochloride
-
- MDL: MFCD29034249
- Inchi: 1S/C6H7NS.ClH/c1-3-6-4-8-5(2)7-6;/h3-4H,1H2,2H3;1H
- InChI Key: JFFNBTSZVSPPCE-UHFFFAOYSA-N
- SMILES: C(C1=CSC(C)=N1)=C.Cl
hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-227345-0.05g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 0.05g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-227345-0.1g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 0.1g |
$355.0 | 2024-06-20 | |
| Enamine | EN300-227345-0.25g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 0.25g |
$509.0 | 2024-06-20 | |
| Enamine | EN300-227345-0.5g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 0.5g |
$803.0 | 2024-06-20 | |
| Enamine | EN300-227345-1.0g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 1.0g |
$1029.0 | 2024-06-20 | |
| Enamine | EN300-227345-2.5g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 2.5g |
$2014.0 | 2024-06-20 | |
| Enamine | EN300-227345-5.0g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 5.0g |
$2981.0 | 2024-06-20 | |
| Enamine | EN300-227345-10.0g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 10.0g |
$4421.0 | 2024-06-20 | |
| Enamine | EN300-227345-1g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 1g |
$1029.0 | 2023-09-15 | |
| Enamine | EN300-227345-5g |
4-ethenyl-2-methyl-1,3-thiazole hydrochloride |
1820615-27-7 | 95% | 5g |
$2981.0 | 2023-09-15 |
hydrochloride Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on hydrochloride
Hydrochloride: A Comprehensive Overview
The compound with CAS No. 1820615-27-7, commonly referred to as hydrochloride, is a chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is widely recognized for its role in pharmaceutical applications, particularly in the synthesis of active pharmaceutical ingredients (APIs). The term hydrochloride itself denotes a salt formed by the reaction of hydrochloric acid with a base, often resulting in a stable and bioavailable form of the parent compound.
Recent advancements in chemical synthesis and pharmacology have further highlighted the importance of hydrochloride derivatives in drug development. For instance, studies have demonstrated that certain hydrochloride salts exhibit enhanced solubility and stability compared to their free base counterparts, making them ideal candidates for oral drug delivery systems. This property is particularly valuable in the pharmaceutical industry, where bioavailability and patient compliance are critical factors.
The structural characterization of CAS No. 1820615-27-7 has been extensively studied using modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the molecular geometry and intermolecular interactions that contribute to the physical properties of the compound. For example, hydrogen bonding networks have been identified as key factors influencing the crystalline structure of hydrochloride salts, which in turn affects their dissolution behavior.
In terms of synthesis, the preparation of hydrochloride derivatives often involves a multi-step process that includes nucleophilic substitution, acid-base neutralization, and purification steps. Recent research has focused on optimizing these processes to improve yield and reduce environmental impact. Green chemistry principles have been increasingly adopted, with solvent-free reactions and catalytic systems being explored to enhance sustainability.
The application of hydrochloride compounds extends beyond pharmaceuticals into other areas such as agrochemicals and materials science. For instance, certain hydrochloride salts have been investigated for their potential as pesticides due to their ability to inhibit specific enzymatic pathways in target organisms. Additionally, advancements in nanotechnology have led to the exploration of hydrochloride-based materials for drug delivery systems, leveraging their unique physicochemical properties to achieve controlled release profiles.
From a regulatory standpoint, the safety and efficacy of hydrochloride compounds are rigorously evaluated by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These evaluations encompass toxicological studies, pharmacokinetic analyses, and clinical trials to ensure that hydrochloride-based products meet stringent safety standards before being approved for human use.
Looking ahead, ongoing research continues to uncover novel applications and improved synthetic methodologies for hydrochloride compounds. Collaborative efforts between academia and industry are driving innovation in this field, with a particular emphasis on personalized medicine and targeted therapies. As our understanding of hydrochloride chemistry deepens, it is anticipated that this class of compounds will play an even more pivotal role in advancing healthcare solutions.
1820615-27-7 (hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)